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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-4-Chloro-3-hydroxybutyronitrile is a valuable chiral building block in organic synthesis,

primarily due to its multiple reactive functional groups—a chlorine atom, a hydroxyl group, and

a nitrile group—and a stereogenic center. This specific arrangement allows for its use in the

construction of complex chiral molecules, which are crucial in the development of effective

therapeutic agents. The (R)-enantiomer is particularly instrumental in the synthesis of L-

carnitine and its derivatives, compounds vital for fatty acid metabolism. A thorough

understanding of its physical properties is essential for its application in process development,

quality control, and chemical synthesis.

Core Physical and Chemical Properties
The physical properties of (R)-4-Chloro-3-hydroxybutyronitrile have been well-documented

across various chemical suppliers and databases. This data is crucial for handling, storage,

and reaction setup.
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Property Value Conditions Source(s)

CAS Number 84367-31-7 N/A [1][2][3]

Molecular Formula C₄H₆ClNO N/A [1][3]

Molecular Weight 119.55 g/mol N/A [1][2][3]

Appearance
Colorless or slightly

yellow clear liquid
Room Temperature [3]

Density ~1.250 g/mL at 20 °C [2]

1.25 g/cm³ N/A [1][3]

1.257 g/cm³ at 15 °C [4]

Boiling Point ~110 °C @ 1 mmHg [2][3]

76 - 80 °C @ 0.1 torr [4]

Refractive Index ~1.474 n20/D [2]

1.47 n20/D [3]

1.4735 at 15 °C [4]

Optical Rotation [α]25/D +11.0° neat [2]

[α]20/D +12 to +14° neat [3]

Purity ≥ 96% to 97% (GC) [2][3]

Flash Point 113 °C closed cup [1][2]

Storage

Store at Room

Temperature or 10°C -

25°C

Sealed, dry [1][3][5]

Experimental Protocols
The determination of the physical properties listed above requires standardized laboratory

procedures. The following sections detail the general methodologies for these key experiments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sciencing.com/measure-density-liquids-5815427/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.sciencing.com/measure-density-liquids-5815427/
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.sciencing.com/measure-density-liquids-5815427/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.sciencing.com/measure-density-liquids-5815427/
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.sciencing.com/measure-density-liquids-5815427/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.sciencing.com/measure-density-liquids-5815427/
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Measurement
The density of a liquid is its mass per unit volume. A straightforward and common method

involves using a balance and a graduated cylinder.

Apparatus: Analytical balance, graduated cylinder (e.g., 10 mL or 25 mL).

Procedure:

Place the clean, dry graduated cylinder on the analytical balance and tare the mass to

zero.[3]

Carefully pour a specific volume of (R)-4-Chloro-3-hydroxybutyronitrile into the

graduated cylinder (e.g., 5.0 mL). Record the exact volume, reading from the bottom of the

meniscus.[1]

Place the graduated cylinder containing the liquid back on the tared balance and record

the mass.[1]

Calculate the density by dividing the recorded mass (g) by the measured volume (mL).[1]

The measurement should be performed at a controlled temperature, as density is

temperature-dependent.

Boiling Point Determination at Reduced Pressure
Since (R)-4-Chloro-3-hydroxybutyronitrile is often distilled at reduced pressure to prevent

decomposition, its boiling point is reported under vacuum. The Thiele tube method is suitable

for small sample volumes.

Apparatus: Thiele tube, heating oil, thermometer, a small test tube (Durham tube), a capillary

tube (sealed at one end), Bunsen burner or hot plate.

Procedure:

Add approximately 0.5 mL of the liquid sample into the small test tube.

Place the capillary tube into the liquid, with the open end down.[6]
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Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[6]

Place the assembly into the Thiele tube filled with heating oil.[6]

Gently heat the side arm of the Thiele tube. Initially, air will be expelled from the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. At this point, stop heating.

As the apparatus cools, the stream of bubbles will slow and stop. The boiling point is the

temperature at which the liquid just begins to be drawn up into the capillary tube.[6]

Record the pressure of the vacuum system along with the temperature.

Optical Rotation Measurement
Optical rotation is a key property for chiral compounds and is measured using a polarimeter. It

indicates the extent to which a substance rotates the plane of polarized light.

Apparatus: Polarimeter, polarimeter sample tube (typically 1 dm), sodium D-line light source

(589 nm).

Procedure:

Calibrate the polarimeter by taking a blank reading with the empty, clean sample tube (for

a neat liquid) to set the zero point.[7][8]

Carefully fill the sample tube with (R)-4-Chloro-3-hydroxybutyronitrile, ensuring no air

bubbles are present in the light path.[8]

Place the filled sample tube into the polarimeter.[8]

Measure the angle of rotation. For manual instruments, this involves rotating the analyzer

to find the point of minimum light intensity; digital instruments will provide a direct reading.

[8]
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Record the observed rotation (α), the temperature (T), the light wavelength (λ, typically 'D'

for the sodium D-line), and the path length (l, in dm). For a neat liquid, the specific rotation

is calculated using the density (d).

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a fundamental physical property used for identification and purity assessment.

Apparatus: Abbe refractometer, light source (typically sodium D-line), temperature-controlled

water bath.

Procedure:

Ensure the prisms of the refractometer are clean. Use a soft tissue with acetone or ethanol

and allow it to dry completely.[9]

Calibrate the instrument using a standard of known refractive index, such as distilled

water.[2]

Using a dropper, place a few drops of (R)-4-Chloro-3-hydroxybutyronitrile onto the

surface of the lower prism.[9]

Close the prisms firmly. The liquid should spread to form a thin, uniform film.

Adjust the light source and mirror to illuminate the field of view.

Rotate the adjustment knob until the boundary between the light and dark regions appears

in the crosshairs of the eyepiece.[2][9]

If a color fringe is visible, adjust the compensator to achieve a sharp, achromatic

boundary.[9]

Read the refractive index directly from the instrument's scale. Record the temperature at

which the measurement was taken.[9]

Purity Determination by Gas Chromatography (GC)
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Gas chromatography is a powerful technique for separating and analyzing volatile compounds

to determine their purity.

Apparatus: Gas chromatograph with a Flame Ionization Detector (FID), appropriate capillary

column (e.g., polar phase like DB-WAX or similar), carrier gas (e.g., Helium or Nitrogen),

autosampler, and data acquisition software.

Procedure:

Sample Preparation: Prepare a dilute solution of (R)-4-Chloro-3-hydroxybutyronitrile in

a suitable volatile solvent (e.g., methanol or ethyl acetate).[10]

Instrument Setup: Set the GC parameters, including inlet temperature, oven temperature

program (isothermal or ramped), column flow rate, and detector temperature. These

parameters must be optimized to achieve good separation of the main component from

any impurities.[11]

Injection: Inject a small, precise volume (e.g., 1 µL) of the prepared sample into the GC

inlet.[11]

Analysis: The components of the sample are separated in the column and detected by the

FID, producing a chromatogram with peaks corresponding to each component.

Quantification: The purity is typically calculated using the area percent method. The area

of the main peak is divided by the total area of all peaks (excluding the solvent peak) and

multiplied by 100.[12]

Visualized Workflow
The following diagram illustrates the logical workflow for the comprehensive physical

characterization of a sample of (R)-4-Chloro-3-hydroxybutyronitrile.

Workflow for Physical Property Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sciencing.com/measure-density-liquids-5815427/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.oreateai.com/blog/how-to-find-density-of-a-liquid/
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://digicollections.net/phint/pdf/b/7.1.4.1.4-Determination-of-optical-rotation-and-specific-ro_.pdf
https://www.drawellanalytical.com/how-to-use-a-polarimeter/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.iiste.org/Journals/index.php/CPER/article/download/5998/6088
https://www.agilent.com/cs/library/applications/5991-7220EN.PDF
https://www.youtube.com/watch?v=9Zs4xeD2NYA
https://www.benchchem.com/product/b143830#r-4-chloro-3-hydroxybutyronitrile-physical-properties
https://www.benchchem.com/product/b143830#r-4-chloro-3-hydroxybutyronitrile-physical-properties
https://www.benchchem.com/product/b143830#r-4-chloro-3-hydroxybutyronitrile-physical-properties
https://www.benchchem.com/product/b143830#r-4-chloro-3-hydroxybutyronitrile-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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